Cas no 2034574-76-8 (DCSDBAOOPRBAOO-UHFFFAOYSA-N)

• Product Name: DCSDBAOOPRBAOO-UHFFFAOYSA-N
• CAS No: 2034574-76-8
• MF: C₁₄H₁₅ClFN₃O₃S₂
• MW: 391.868602991104
• CID: 5956828
• PubChem ID: 121017750
• Update Time: 2025-07-17

DCSDBAOOPRBAOO-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• DCSDBAOOPRBAOO-UHFFFAOYSA-N
• Pyrimidine, 4-[[1-[(5-chloro-2-thienyl)sulfonyl]-3-pyrrolidinyl]oxy]-6-ethyl-5-fluoro-
• F6478-3942
• 2034574-76-8
• AKOS026690858
• 4-({1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)-6-ethyl-5-fluoropyrimidine
• 4-[1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-3-yl]oxy-6-ethyl-5-fluoropyrimidine
• 4-((1-((5-chlorothiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)-6-ethyl-5-fluoropyrimidine

• Inchi： 1S/C14H15ClFN3O3S2/c1-2-10-13(16)14(18-8-17-10)22-9-5-6-19(7-9)24(20,21)12-4-3-11(15)23-12/h3-4,8-9H,2,5-7H2,1H3
• InChI Key： DCSDBAOOPRBAOO-UHFFFAOYSA-N
• SMILES： C1=NC(CC)=C(F)C(OC2CCN(S(C3SC(Cl)=CC=3)(=O)=O)C2)=N1

Computed Properties

• Exact Mass: 391.0227396g/mol
• Monoisotopic Mass: 391.0227396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.498±0.06 g/cm3(Predicted)
• Boiling Point: 548.3±60.0 °C(Predicted)
• pka: 2.33±0.26(Predicted)

Additional information on DCSDBAOOPRBAOO-UHFFFAOYSA-N

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on Compound 2034574-76-8 and DCSDBAOOPRBAOO-UHFFFAOYSA-N

In recent years, the chemical biology and pharmaceutical research landscape has witnessed significant advancements, particularly in the development of novel compounds with potential therapeutic applications. Among these, the compound with the identifier 2034574-76-8 and the product name DCSDBAOOPRBAOO-UHFFFAOYSA-N have emerged as subjects of intense scientific scrutiny. This research briefing aims to provide a comprehensive overview of the latest findings related to these entities, highlighting their chemical properties, biological activities, and potential applications in drug discovery and development.

Compound 2034574-76-8, a chemically synthesized small molecule, has garnered attention due to its unique structural features and promising pharmacological profile. Recent studies have focused on elucidating its mechanism of action, particularly its interactions with specific biological targets. Preliminary data suggest that this compound exhibits high affinity for certain enzyme systems, making it a candidate for further investigation in the context of enzyme inhibition therapies. The molecular structure of 2034574-76-8, characterized by its distinct functional groups, has been a focal point for structure-activity relationship (SAR) studies aimed at optimizing its therapeutic efficacy.

DCSDBAOOPRBAOO-UHFFFAOYSA-N, on the other hand, represents a specific derivative or formulation associated with 2034574-76-8. This product has been the subject of recent patent filings and preclinical studies, which underscore its potential in addressing unmet medical needs. Notably, research has demonstrated that DCSDBAOOPRBAOO-UHFFFAOYSA-N exhibits improved pharmacokinetic properties, such as enhanced bioavailability and metabolic stability, compared to its parent compound. These attributes position it as a viable candidate for further clinical development.

The methodologies employed in recent studies involving 2034574-76-8 and DCSDBAOOPRBAOO-UHFFFAOYSA-N have been diverse, ranging from in vitro assays to in vivo animal models. High-throughput screening (HTS) techniques have been instrumental in identifying the compound's biological targets, while advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been utilized to characterize its chemical structure. Additionally, computational modeling approaches, including molecular docking and dynamics simulations, have provided valuable insights into the compound's binding interactions at the atomic level.

One of the most compelling findings from recent research is the compound's potential application in oncology. Studies have shown that 2034574-76-8 exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is believed to arise from the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. Furthermore, DCSDBAOOPRBAOO-UHFFFAOYSA-N has demonstrated synergistic effects when combined with existing chemotherapeutic agents, suggesting its utility as an adjunct therapy in cancer treatment regimens.

Despite these promising results, challenges remain in the development of 2034574-76-8 and DCSDBAOOPRBAOO-UHFFFAOYSA-N. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed to ensure their successful translation into clinical settings. Ongoing research is focused on optimizing the compound's chemical structure to mitigate these limitations while preserving its therapeutic benefits. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the pace of discovery and development in this area.

In conclusion, the latest research on compound 2034574-76-8 and its derivative DCSDBAOOPRBAOO-UHFFFAOYSA-N highlights their potential as innovative therapeutic agents. The integration of multidisciplinary approaches, from chemical synthesis to biological evaluation, has provided a robust foundation for their continued exploration. As the field of chemical biology and pharmaceutical research evolves, these compounds are poised to make significant contributions to the development of next-generation therapies. Future studies will undoubtedly shed more light on their mechanisms of action and clinical applicability, paving the way for their eventual introduction into the market.